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For researchers, scientists, and drug development professionals, the consistency of

antimicrobial susceptibility testing (AST) is paramount. This guide provides a critical

comparison of cephalothin susceptibility testing results across different laboratories,

highlighting key factors that influence reproducibility and offering insights into best practices.

The data presented underscores the complexities of inter-laboratory AST and the evolving

understanding of cephalothin's role as a predictive agent.

The historical use of cephalothin as a class representative for first-generation cephalosporins

has been a cornerstone of clinical microbiology. However, a growing body of evidence reveals

significant discrepancies in susceptibility results between laboratories and challenges the

reliability of cephalothin as a surrogate for other drugs in its class, such as cephalexin.[1][2][3]

[4][5][6][7][8][9] This guide synthesizes data from multiple studies to illuminate the sources of

this variability and provide a framework for interpreting cephalothin susceptibility data.
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The reproducibility of cephalothin susceptibility testing is influenced by several factors,

including the testing method employed, the quality control measures in place, and the specific

bacterial species being tested. Studies have revealed notable differences in results obtained

from various laboratories and automated systems when compared to reference methods.

One study investigating the stability of control strains found statistically significant differences in

the responses of Staphylococcus aureus to cephalothin across fifteen laboratories.[10]

Furthermore, automated systems, which are widely used in clinical labs for their high-

throughput capabilities, have been shown to overestimate resistance to cephalothin when

compared to the gold-standard broth microdilution (BMD) method.[3][9] For instance, one

investigation noted a startling increase in cephalothin resistance in Escherichia coli from 5% to

86% after implementing the Becton-Dickinson (BD) Phoenix Automated System.[3][9]

A comparison of the Vitek® 2 AST-N244 system with BMD and disk diffusion (DD) for urinary

Enterobacteriaceae isolates demonstrated category agreement of only 74.5% and 76.4%,

respectively, with very major error rates of 15.2% and 11.1%.[8] Such discrepancies can have

significant clinical implications, potentially leading to the inappropriate selection of therapeutic

agents.

Metric
Broth Microdilution (BMD)
vs. Vitek® 2

Disk Diffusion (DD) vs.
Vitek® 2

Category Agreement 74.5% 76.4%

Essential Agreement 84.4% -

Very Major Errors 15.2% 11.1%

Major Errors 0% 0%

Minor Errors 22.2% 21.7%

Data from a study on 212

urinary Enterobacteriaceae

isolates.[8]
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The Surrogate Dilemma: Cephalothin as a Predictor
for Other Cephalosporins
A primary source of variability and concern in cephalothin susceptibility testing has been its use

to predict the activity of other first-generation cephalosporins, most notably cephalexin.[1][3][4]

[5][6][7][9] This practice, once recommended by the Clinical and Laboratory Standards Institute

(CLSI), has been called into question by numerous studies demonstrating poor predictive value

and high error rates.[3][6][9]

For example, a study assessing the accuracy of cephalothin in predicting cephalexin

susceptibility in E. coli found a combined major and minor error rate of 40%.[3][11] This has led

to a shift in recommendations, with a consensus emerging that laboratories should consider

testing and reporting cephalexin independently.[3][6][9]

The discrepancies are not limited to E. coli. In veterinary medicine, significant differences were

observed in the susceptibility of Staphylococcus pseudintermedius to cephalexin versus

cephalothin, with a four-doubling dilution difference in minimum inhibitory concentration (MIC).

[6][12] This ultimately led the CLSI to replace cephalothin with cephalexin for testing canine

isolates.[4]

Interestingly, while cephalothin has proven to be an unreliable surrogate, studies have

investigated the potential of cefazolin as an alternative. One study found that 72% of

cephalothin-resistant E. coli isolates were susceptible to cefazolin.[6][13] In 2013-2014, the

CLSI determined that cefazolin is a more accurate proxy than cephalothin for uncomplicated

urinary tract infections (uUTIs) caused by E. coli, Klebsiella pneumoniae, and Proteus mirabilis.

[5][6]

Organism
Cephalothin-Resistant Isolates
Susceptible to Cefazolin

Escherichia coli 72%

Klebsiella pneumoniae 24%

Data from a surveillance study re-testing

cephalothin-resistant isolates.[6][13]
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Experimental Protocols
To ensure the reproducibility of antimicrobial susceptibility testing, adherence to standardized

protocols is crucial. The most common methods for cephalothin susceptibility testing are broth

microdilution, disk diffusion, and agar dilution. The CLSI and the European Committee on

Antimicrobial Susceptibility Testing (EUCAST) provide detailed guidelines for performing these

tests.[1][14][15][16]

Broth Microdilution (Reference Method)
Inoculum Preparation: A standardized inoculum equivalent to a 0.5 McFarland standard is

prepared from 4-5 isolated colonies of the test organism grown on non-selective agar. This

suspension is then diluted to achieve a final concentration of approximately 5 x 10^5 colony-

forming units (CFU)/mL in the test wells.

Plate Inoculation: A multi-channel pipette is used to inoculate each well of a microdilution

plate containing serial two-fold dilutions of cephalothin in cation-adjusted Mueller-Hinton

broth.

Incubation: The plates are incubated at 35°C ± 2°C in ambient air for 16-20 hours.

MIC Determination: The minimum inhibitory concentration (MIC) is read as the lowest

concentration of cephalothin that completely inhibits visible growth of the organism.

Disk Diffusion (Kirby-Bauer)
Inoculum Preparation: A standardized inoculum equivalent to a 0.5 McFarland standard is

prepared.

Plate Inoculation: A sterile cotton swab is dipped into the inoculum and streaked evenly

across the entire surface of a Mueller-Hinton agar plate in three directions.

Disk Application: A 30-µg cephalothin disk is dispensed onto the surface of the agar.

Incubation: The plate is incubated in an inverted position at 35°C ± 2°C for 16-20 hours.

Zone Measurement: The diameter of the zone of complete growth inhibition around the disk

is measured in millimeters.
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Interpretation: The zone diameter is interpreted as susceptible, intermediate, or resistant

based on established breakpoints from CLSI or EUCAST.[1]

Quality Control
Routine quality control is essential for ensuring the accuracy and reproducibility of AST results.

[10][14][17][18][19] This involves the regular testing of well-characterized reference strains with

known susceptibility profiles.

QC Strains: For cephalothin, the recommended QC strains are Staphylococcus aureus

ATCC 25923 and Escherichia coli ATCC 25922.[10]

Acceptable Ranges: The MIC values or zone diameters for the QC strains must fall within the

acceptable ranges defined by CLSI or EUCAST.[12][14][17][18]

Corrective Action: If QC results are out of range for two consecutive days, an investigation

into the root cause is necessary before resuming testing.[19]

Visualizing the Workflow and Logical Relationships
To better understand the processes and conclusions discussed, the following diagrams

illustrate the experimental workflow for antimicrobial susceptibility testing and the logical

relationship concerning cephalothin's predictive value.
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Caption: A generalized workflow for antimicrobial susceptibility testing.
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Caption: The logical shift away from using cephalothin as a surrogate.
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To cite this document: BenchChem. [Navigating the Variables: A Comparative Guide to the
Reproducibility of Cephalothin Susceptibility Results]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1240578/docs#navigating-the-variables-
a-comparative-guide-to-the-reproducibility-of-cephalothin-susceptibility-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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